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Compound of Interest

Compound Name: BTA-9881

Cat. No.: B606414 Get Quote

Essential Safety and Handling Guide for BTA-
9881
For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling, storage, and

disposal of BTA-9881 (CAS RN: 1646857-24-0), a viral fusion protein inhibitor. All personnel

must review this document in conjunction with the official Safety Data Sheet (SDS) provided by

the manufacturer before handling the compound.

Chemical and Physical Properties
BTA-9881 is a solid powder.[1] Key quantitative data are summarized below for immediate

reference.

Property Value

CAS Number 1646857-24-0

Molecular Formula C₂₁H₁₅ClN₄O₂

Molecular Weight 390.83 g/mol [1]

Appearance Solid Powder[1]
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Hazard Identification and Personal Protective
Equipment (PPE)
While a complete GHS classification for BTA-9881 is not publicly available, based on safety

data for similar research compounds, it is prudent to handle it as a potentially hazardous

substance. The following PPE is mandatory when handling BTA-9881 to minimize exposure

risk.

Hazard Route
Recommended Personal Protective
Equipment (PPE)

Inhalation

Use only in a well-ventilated area, preferably

within a certified chemical fume hood. If

aerosols or dusts are generated, a NIOSH-

approved respirator is required.

Skin Contact

Wear chemical-resistant gloves (e.g., nitrile) and

a lab coat. Change gloves immediately if

contaminated.

Eye Contact
ANSI-approved safety goggles or a face shield

are required.

Ingestion
Do not eat, drink, or smoke in laboratory areas.

Wash hands thoroughly after handling.

Operational Plan: From Receipt to Disposal
Adherence to a strict operational workflow is essential for the safe handling of BTA-9881.
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Figure 1: BTA-9881 Handling Workflow

Receiving
- Verify container integrity.

- Log into inventory.

Storage
- Store in a dry, cool, well-ventilated area.

- Keep container tightly closed.

Store Immediately

Handling
- Use only in a chemical fume hood.

- Wear appropriate PPE.

For Experimental Use

Disposal
- Dispose of as hazardous chemical waste.

- Follow all local and institutional regulations.

Post-Experiment

Click to download full resolution via product page

Caption: Operational Workflow for BTA-9881

Experimental Protocols
All experiments involving BTA-9881 must be conducted within a designated and properly

functioning chemical fume hood. Personnel should avoid the formation of dust and aerosols.[2]

[3][4] Use non-sparking tools and prevent fire caused by electrostatic discharge.[2][3][4]

Emergency and Disposal Plan
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Immediate and appropriate action is critical in the event of an emergency.

Figure 2: BTA-9881 Emergency Procedures

Spill or Leak
- Evacuate and ventilate the area.

- Wear full PPE for cleanup.

Skin Contact
- Immediately remove contaminated clothing.

- Wash with soap and plenty of water.

Eye Contact
- Rinse with pure water for at least 15 minutes.

- Seek immediate medical attention.

Inhalation
- Move to fresh air.

- If breathing is difficult, give oxygen.

Ingestion
- Rinse mouth with water. Do NOT induce vomiting.

- Seek immediate medical attention.

Click to download full resolution via product page

Caption: Emergency Response Plan for BTA-9881

First Aid Measures
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In case of skin contact: Take off contaminated clothing immediately and wash the affected

area with soap and plenty of water. Consult a doctor.[2][3][4]

In case of eye contact: Rinse with pure water for at least 15 minutes and consult a doctor.[2]

[3][4]

If inhaled: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and consult a doctor immediately.[2][3][4]

If swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth

to an unconscious person. Call a doctor or Poison Control Center immediately.[2][3][4]

Disposal Plan
All waste containing BTA-9881 must be treated as hazardous chemical waste.[2][3][4]

Collect waste in suitable, closed, and properly labeled containers.

Discharge into the environment must be avoided.[2][3][4]

Adhere to all applicable federal, state, and local regulations for hazardous waste disposal.

Contact your institution's Environmental Health and Safety (EHS) department for specific

disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling BTA-9881].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606414#personal-protective-equipment-for-handling-
bta-9881]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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